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Chemical and Structural Profile

Epitalon is a tetrapeptide with a molecular formula of C₁₄H₂₂N₄O₉ and a molecular weight of 390.349

g/mol for its free base form [1]. The trifluoroacetic acid (TFA) salt, commonly used in research, has the

formula C₁₆H₂₃F₃N₄O₁₁ and a molecular weight of 504.37 g/mol [2] [3].

The standard form has its amino acids—L-Alanine, L-Glutamic acid, L-Aspartic acid, and Glycine—linked

by α-peptide bonds [4]. A less common variant with gamma-carboxyl linkages has been reported but is not

widely used [4].

Documented Biological Activities and Mechanisms

Epitalon exhibits a range of biological activities through multiple pathways, positioning it as a multi-target

geroprotector.

Biological
Activity

Observed Effect /
Outcome

Model System Key Mechanism(s) / Notes

Telomerase
Activation &
Telomere
Elongation

Increased telomere

length; extended
replicative lifespan

beyond Hayflick limit [1]
[5].

Human somatic cells

(e.g., fibroblasts),
human cell lines

(21NT, BT474, IBR.3,
HMEC) [1] [5].

Upregulation of hTERT mRNA
and telomerase enzyme
activity in normal cells;

activation of Alternative
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Biological
Activity

Observed Effect /
Outcome

Model System Key Mechanism(s) / Notes

Lengthening of Telomeres
(ALT) in some cancer cells [5].

Antioxidant
Effects

Increased activity of
antioxidant enzymes

(SOD, Glutathione
Peroxidase, Glutathione-

S-Transferase) [1].

Aging rats [1]. Putative activation of the Nrf2
pathway; reduction of oxidative

stress markers [6].

Oncostatic &
Anti-Tumor
Effects

Reduced incidence of

spontaneous tumors and
metastases [1].

Mouse models [1] [3]. Exact molecular mechanism is

not fully defined [1].

Pineal Gland &
Circadian
Rhythm
Regulation

Restored melatonin
secretion patterns [1].

Aged monkeys and
humans [1].

Direct effect on pinealocytes,
increasing AANAT enzyme and

pCREB transcription factor [4].

Immune
System
Modulation

Increased mRNA levels
of Interleukin-2 (IL-2);

shifted lymphocyte
differentiation towards B-

cells (increased CD20)
[4].

Mouse splenocytes,
rat pineal gland

cultures [4].

Effects observed at ultra-low
doses (10⁻¹⁷–10⁻¹⁵ M),

suggesting high potency [4].

The following diagram summarizes the multi-pathway mechanism of action of Epitalon based on current

research evidence.
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Epitalon Mechanisms & Pathways

Biological Outcomes
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Epitalon's multi-pathway geroprotective mechanisms and outcomes.

Key Experimental Protocols

For researchers looking to replicate or build upon existing work, here are detailed methodologies from recent

studies.

In Vitro Telomere Length Analysis (qPCR)

This protocol is used to quantify changes in telomere length in mammalian cell lines after Epitalon treatment

[5].

Cell Lines & Culture: Human breast cancer cells (21NT, BT474), normal fibroblast cells (IBR.3), and
normal epithelial cells (HMEC) are cultured in their respective standard media [5].

Treatment with Epitalon:
Source: Epitalon can be sourced from commercial suppliers like UK Peptides [5].
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Stock Solution: Dissolve Epitalon in bacteriostatic water to a concentration of 2.5 mg/mL [5].

Dosing:
Cancer Cells: Treat daily with 0.1, 0.2, 0.5, and 1.0 μg/mL for 4 days [5].

Normal Cells: Treat daily with 1.0 μg/mL for 3 weeks [5].
DNA Extraction: Isolate genomic DNA using a commercial kit (e.g., Wizard Genomic DNA

Purification Kit, Promega) [5].
Telomere Length Measurement (qPCR):

Method: Use the established qPCR technique by O'Callaghan and Fenech (2011) [5].
Standards: Create standard curves using serial dilutions of a telomere-specific oligomer

(TTAGGG)₁₄ and a single-copy gene control (36B4) [5].
Calculation: Use Ct values from qPCR with the standard curves to calculate average telomere

length in kilobases (kb) [5].

In Vivo Lifespan and Tumorigenesis Study

This protocol assesses the long-term geroprotective and oncostatic effects of Epitalon in a mouse model [3].

Animal Model: Swiss-derived SHR mice [3].
Dosage and Administration:

Dose: 1.0 μg/mouse (approximately 30-40 μg/kg) [3].
Route: Subcutaneous injection [3].

Regimen: Administer for 5 consecutive days every month over a period of 3 to 12 months
[3].

Key Measurements:
Monitor food consumption and body weight [3].

Record the mean life span and the life span of the last 10% of survivors [3].
Analyze the frequency of chromosome aberrations in bone marrow cells [3].

Track the incidence of spontaneous tumors and metastases [3].

Research Status and Considerations

While preclinical data is promising, it is important to note that Epitalon is still considered an experimental

research compound [6]. Most human data comes from small-scale trials, and large-scale clinical studies are

needed to confirm its efficacy and long-term safety [1] [6]. A significant part of the research has been

conducted by a single institute in Russia [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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